1-{5-[(4-chlorobenzyl)sulfanyl]-1,3,4-thiadiazol-2-yl}-5-[3-ethoxy-4-(pentyloxy)phenyl]-3-hydroxy-4-[(2-methyl-2,3-dihydro-1-benzofuran-5-yl)carbonyl]-1,5-dihydro-2H-pyrrol-2-one

• CAS No.: 879925-22-1
• Molecular Formula: C36H36ClN3O6S2
• Molecular Weight: 706.3 g/mol
• IUPAC Name: (4E)-1-[5-[(4-chlorophenyl)methylsulfanyl]-1,3,4-thiadiazol-2-yl]-5-(3-ethoxy-4-pentoxyphenyl)-4-[hydroxy-(2-methyl-2,3-dihydro-1-benzofuran-5-yl)methylidene]pyrrolidine-2,3-dione
• InChI: InChI=1S/C36H36ClN3O6S2/c1-4-6-7-16-45-28-15-10-23(19-29(28)44-5-2)31-30(32(41)24-11-14-27-25(18-24)17-21(3)46-27)33(42)34(43)40(31)35-38-39-36(48-35)47-20-22-8-12-26(37)13-9-22/h8-15,18-19,21,31,41H,4-7,16-17,20H2,1-3H3/b32-30+
• InChI Key: MBJLCGGBLNTLAV-NHQGMKOOSA-N
• Isomeric SMILES: CCCCCOC1=C(C=C(C=C1)C2/C(=C(/C3=CC4=C(C=C3)OC(C4)C)\O)/C(=O)C(=O)N2C5=NN=C(S5)SCC6=CC=C(C=C6)Cl)OCC
• SMILES: CCCCCOC1=C(C=C(C=C1)C2C(=C(C3=CC4=C(C=C3)OC(C4)C)O)C(=O)C(=O)N2C5=NN=C(S5)SCC6=CC=C(C=C6)Cl)OCC
• solubility: not available

Description

1-{5-[(4-chlorobenzyl)sulfanyl]-1,3,4-thiadiazol-2-yl}-5-[3-ethoxy-4-(pentyloxy)phenyl]-3-hydroxy-4-[(2-methyl-2,3-dihydro-1-benzofuran-5-yl)carbonyl]-1,5-dihydro-2H-pyrrol-2-one is a useful research compound. Its molecular formula is C36H36ClN3O6S2 and its molecular weight is 706.3 g/mol. The purity is usually 95%.
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Scientific Research Applications

Antimicrobial Activity

Compounds based on thiadiazole and benzofuran structures have been investigated for their antimicrobial properties. For instance, the synthesis of heterocycles based on 3-methyl 1-phenyl-5-amino pyrazole with various substituents, including thiadiazole, has shown antimicrobial activity. These compounds were tested against different bacterial strains, revealing their potential as antimicrobial agents (El‐Emary, Al-muaikel, & Moustafa, 2002). Additionally, the synthesis of novel disubstituted pyrazolo[1,5-a]pyrimidines and imidazo[1,2-a]pyrimidines containing thiadiazole and aryl moieties has been reported, with these compounds characterized by their spectral data and evaluated for antimicrobial efficacy, highlighting the versatility of thiadiazole derivatives in developing potential antimicrobial agents (Li et al., 2012).

Synthesis and Characterization of Novel Compounds

Research on the synthesis of new 2-thiouracil-5-sulphonamide derivatives has shown that these compounds exhibit both antibacterial and antifungal activity. This indicates the potential use of thiadiazole and related structures in creating new therapeutic agents (Fathalla, Awad, & Mohamed, 2005). Furthermore, studies on the synthesis of formazans from Mannich bases of 5-(4-chlorophenyl amino)-2-mercapto-1,3,4-thiadiazole as antimicrobial agents reveal the chemical versatility and potential application of these compounds in medical research (Sah, Bidawat, Seth, & Gharu, 2014).

Applications in Materials Science

Compounds containing benzofuran and thiadiazole structures have also been explored for applications in materials science. For instance, research on transparent aromatic polyimides derived from thiophenyl-substituted benzidines has demonstrated their potential in creating materials with high refractive indices and small birefringence, along with good thermomechanical stabilities. This suggests applications in optoelectronics and advanced materials (Tapaswi et al., 2015).